Iron(3+) trifluoride
Iron(3+) trifluoride
Ferric fluoride is a green crystalline solid. It is slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in ceramics.
Brand Name:
Vulcanchem
CAS No.:
7783-50-8
VCID:
VC0147940
InChI:
InChI=1S/3FH.Fe/h3*1H;/q;;;+3/p-3
SMILES:
F[Fe](F)F
Molecular Formula:
FeF2
F3Fe
F3Fe
Molecular Weight:
112.84 g/mol
Iron(3+) trifluoride
CAS No.: 7783-50-8
Reference Standards
VCID: VC0147940
Molecular Formula: FeF2
F3Fe
Molecular Weight: 112.84 g/mol
| CAS No. | 7783-50-8 |
|---|---|
| Product Name | Iron(3+) trifluoride |
| Molecular Formula | FeF2 F3Fe |
| Molecular Weight | 112.84 g/mol |
| IUPAC Name | trifluoroiron |
| Standard InChI | InChI=1S/3FH.Fe/h3*1H;/q;;;+3/p-3 |
| Standard InChIKey | SHXXPRJOPFJRHA-UHFFFAOYSA-K |
| SMILES | F[Fe](F)F |
| Canonical SMILES | [F-].[F-].[F-].[Fe+3] |
| Boiling Point | Sublimes >1832.0° F (USCG, 1999) |
| Colorform | Green hexagonal crystals |
| Density | 3.87 at 68 °F (USCG, 1999) 3.87 |
| Melting Point | greater than 1832 °F (USCG, 1999) |
| Physical Description | Ferric fluoride is a green crystalline solid. It is slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in ceramics. |
| Description | Ferric fluoride is a green crystalline solid. It is slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in ceramics. |
| Solubility | Very slightly soluble in water; freely sol in dilute hydrogen fluoride; practically insoluble in alcohol, ether, benzene; 0.008 g/100 g liquid hydrogen fluoride. |
| Synonyms | ferric fluoride iron(III) fluoride |
| PubChem Compound | 24552 |
| Last Modified | Nov 11 2021 |
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